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Introduction

Antioxidant 1010, chemically known as Pentaerythritol tetrakis(3-(3,5-di-tert-butyl-4-
hydroxyphenyl)propionate), is a high-performance, sterically hindered phenolic antioxidant.[1] It
is widely utilized as a primary stabilizer in a variety of organic materials, including polymers,
plastics, and synthetic fibers, to protect them against thermo-oxidative degradation.[2][3] In the
adhesives and sealants industry, Antioxidant 1010 is a crucial additive for ensuring the
longevity and performance of formulations by preventing degradation that can occur during
processing and end-use.[4] Its high molecular weight, low volatility, and excellent compatibility
with a wide range of polymers make it an ideal choice for demanding applications.

The primary function of Antioxidant 1010 is to interrupt the free-radical chain reactions that
lead to the degradation of polymers when exposed to heat, oxygen, and mechanical stress.
This degradation can manifest as undesirable changes in the adhesive or sealant, such as
discoloration (yellowing), changes in viscosity, loss of adhesive strength, and the formation of
skin or gel. By incorporating Antioxidant 1010, formulators can significantly enhance the
thermal stability, maintain aesthetic properties, and extend the service life of their products.

These application notes provide detailed information on the use of Antioxidant 1010 in
adhesive and sealant formulations, including its mechanism of action, performance data, and

experimental protocols for evaluation.

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b1672178?utm_src=pdf-interest
https://www.benchchem.com/product/b1672178?utm_src=pdf-body
https://www.pishrochem.com/blog/en/antioxidant-1010-applications-and-benefits/
https://2017erp.com/app/webroot/download/brochures/74/Irganox%201010%20-%20Tech%20Data%20Sheet.pdf
https://yeskangaroo.com/wp-content/uploads/2021/07/1010-BASF.pdf
https://www.benchchem.com/product/b1672178?utm_src=pdf-body
https://vinatiorganics.com/2024/01/09/a-widely-used-antioxidant-1010-application-synthesis-safety/
https://www.benchchem.com/product/b1672178?utm_src=pdf-body
https://www.benchchem.com/product/b1672178?utm_src=pdf-body
https://www.benchchem.com/product/b1672178?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE e iy i

Mechanism of Action

Antioxidant 1010 functions as a primary antioxidant by donating a hydrogen atom from its
phenolic hydroxyl groups to neutralize highly reactive free radicals (Re) and peroxy radicals
(ROOe) that are formed during the oxidation process. This action terminates the degradation
chain reaction and forms a stable phenoxy radical, which is sterically hindered and unreactive,

thus preventing further propagation of oxidative damage.

Click to download full resolution via product page

Caption: Mechanism of Thermo-Oxidative Degradation and Stabilization by Antioxidant 1010.
Applications in Adhesives and Sealants
Antioxidant 1010 is effective in a variety of adhesive and sealant systems:

o Hot-Melt Adhesives (HMAS): HMAs are exposed to high temperatures during manufacturing
and application, making them susceptible to thermo-oxidative degradation. Antioxidant
1010 is considered a "workhorse™ antioxidant in this sector, particularly for formulations

based on:
o Ethylene Vinyl Acetate (EVA) copolymers
o Styrene-lsoprene-Styrene (SIS) block copolymers

o Styrene-Butadiene-Styrene (SBS) block copolymers
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o Styrene-Ethylene/Butylene-Styrene (SEBS) block copolymers

o Water-Based Adhesives: While traditionally used in solvent-based and hot-melt systems,
encapsulated forms of Antioxidant 1010 are now available for use in water-based adhesive
formulations, offering enhanced durability and resistance to wash-out.

e Sealants: In sealant formulations, such as those based on butyl rubber, Antioxidant 1010
helps to prevent thermal oxidation, thereby preserving the sealant's flexibility and sealing
performance over time.

Performance Data

The addition of Antioxidant 1010 to adhesive and sealant formulations leads to significant
improvements in stability and performance. The following tables summarize typical loading
levels and the expected performance benefits.

Table 1. Recommended Loading Levels of Antioxidant 1010

] Recommended
Adhesivel/Sealant Type Polymer Base .
Concentration (%)
Hot-Melt Adhesives EVA, SIS, SBS, SEBS 0.2-1.0
Synthetic Tackifier Resins Various 0.1-05
Polyolefins Polyethylene, Polypropylene 0.05-0.4
Polyurethanes TPU, Spandex 0.1-05

Table 2: Performance Improvements with Antioxidant 1010 in a Hot-Melt Adhesive
Formulation
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Formulation with 0.5%
Antioxidant 1010

Performance Parameter Unstabilized Formulation

Color Stability (Gardner Color)

Initial 1-2 1

After 72h @ 170°C 8-10 (Significant Yellowing) 2-3 (Slight Yellowing)

Viscosity Stability (Melt

Viscosity, Pa:-s)

Initial 5.0 5.0

After 72h @ 170°C 2.5 (Significant Decrease) 4.5 (Minimal Change)

Skin Formation

After 24h @ 170°C Heavy Skin Formation No Skin Formation

Peel Adhesion (N/25mm)

Initial 20 20
After Aging (e.g., 7 days @
70°C) ging (=9 Y 12 (Significant Decrease) 18 (Minimal Decrease)
Oxidative Induction Time (OIT)
<1 > 20

@ 140°C (minutes)

Note: The data presented in Table 2 is a representative summary based on typical performance
characteristics described in the literature. Actual results will vary depending on the specific
formulation and test conditions.

Experimental Protocols

The following protocols describe standard methods for evaluating the effectiveness of
Antioxidant 1010 in adhesive formulations.

Protocol for Evaluating Thermal Stability via Accelerated
Aging
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Objective: To assess the ability of Antioxidant 1010 to prevent changes in the physical
properties of an adhesive upon exposure to elevated temperatures.

Materials and Equipment:

e Adhesive formulation with and without Antioxidant 1010
e Forced-air convection oven

e Glass beakers or aluminum dishes

e Melt viscosity measurement apparatus (e.g., Brookfield viscometer with a Thermosel
attachment)

e Colorimeter or Gardner color standards
e Spatula
Procedure:

o Sample Preparation: Prepare two batches of the adhesive formulation: one control batch
without any antioxidant and one test batch with a specified concentration of Antioxidant
1010 (e.g., 0.5% by weight).

e Initial Property Measurement:
o Measure the initial melt viscosity of both batches at a specified temperature (e.g., 170°C).

o Determine the initial color of both batches using a colorimeter or by visual comparison with
Gardner color standards.

» Accelerated Aging:
o Place 50 g of each adhesive batch into separate glass beakers or aluminum dishes.

o Place the samples in a forced-air convection oven preheated to a specific aging
temperature (e.g., 170°C).
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e Periodic Evaluation:
o Atregular intervals (e.g., 24, 48, 72 hours), remove the samples from the oven.
o Visually inspect for skin formation on the surface of the adhesive.

o After allowing the samples to equilibrate to the measurement temperature, re-measure the
melt viscosity and color of each batch.

e Data Analysis:

o Plot the change in viscosity and color over time for both the control and the stabilized
samples.

o Compare the results to determine the effectiveness of Antioxidant 1010 in maintaining
the adhesive's properties.

Protocol for Determining Oxidative Induction Time (OIT)

Objective: To measure the oxidative stability of an adhesive formulation containing Antioxidant
1010 using Differential Scanning Calorimetry (DSC). OIT is a measure of the time it takes for a
material to begin to oxidize under specific temperature and oxygen flow conditions.

Materials and Equipment:

Differential Scanning Calorimeter (DSC)

Adhesive samples (with and without Antioxidant 1010)

Aluminum DSC pans and lids

Crimper for sealing DSC pans

High-purity nitrogen and oxygen gas cylinders with regulators
Procedure:

o Sample Preparation: Accurately weigh 5-10 mg of the adhesive sample into an aluminum
DSC pan. Crimp a lid onto the pan, ensuring it is not hermetically sealed to allow for gas
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flow.

e DSC Instrument Setup:

o Place the sample pan and an empty reference pan into the DSC cell.

o Purge the DSC cell with nitrogen at a constant flow rate (e.g., 50 mL/min).
e Heating Cycle:

o Heat the sample under the nitrogen atmosphere from ambient temperature to the desired
isothermal test temperature (e.g., 140°C) at a controlled heating rate (e.g., 20°C/min).

o Allow the sample to equilibrate at the isothermal temperature for a few minutes.
e Oxidation Cycle:
o Switch the purge gas from nitrogen to oxygen at the same flow rate.

o Continue to hold the sample at the isothermal temperature and record the heat flow as a
function of time.

e OIT Determination:
o The onset of oxidation is indicated by a sharp exothermic peak in the DSC curve.

o The OIT is the time elapsed from the introduction of oxygen to the onset of the exothermic
oxidation peak.

o Data Analysis:

o Compare the OIT values for the stabilized and unstabilized adhesive samples. A longer
OIT indicates greater oxidative stability.

Protocol for Peel Adhesion Testing

Objective: To evaluate the effect of Antioxidant 1010 on the adhesive performance of a
formulation after aging.
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Materials and Equipment:

Adhesive formulations (with and without Antioxidant 1010)

Substrate materials (e.g., stainless steel panels, polyethylene film)

Coating apparatus (e.g., hot-melt coater, film applicator)

Tensile testing machine with a 180° peel test fixture

Forced-air convection oven for aging

Roller for sample application (e.g., 4.5 Ib rubber-covered roller)
Procedure:
e Sample Preparation:

o Prepare adhesive tapes by coating the adhesive formulations onto a suitable backing
material.

o Laminate the adhesive-coated backing to a release liner.
o Cut the laminated tapes into uniform strips (e.g., 1 inch wide).
« Initial Peel Adhesion:

o Following a standard test method (e.g., ASTM D3330), apply a test strip to a clean
substrate panel.

o Roll over the strip with a standard roller to ensure uniform contact.

o After a specified dwell time (e.g., 1 minute), peel the tape from the substrate at a 180°
angle and a constant speed (e.g., 12 in/min) using the tensile testing machine.

o Record the force required to peel the tape.

o Accelerated Aging:
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o Place additional prepared test strips (or the entire laminated roll) in a forced-air convection
oven at an elevated temperature (e.g., 70°C) for a specified duration (e.g., 7 days).

o Peel Adhesion after Aging:
o After aging, allow the samples to cool to room temperature.
o Repeat the peel adhesion test as described in step 2.

e Data Analysis:

o Compare the initial peel adhesion values with those obtained after aging for both the
stabilized and unstabilized samples.

o Calculate the percentage retention of peel adhesion to quantify the stabilizing effect of
Antioxidant 1010.

Visualizations
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Caption: Experimental Workflow for Evaluating Antioxidant 1010 Efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b1672178?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672178?utm_src=pdf-custom-synthesis
https://www.pishrochem.com/blog/en/antioxidant-1010-applications-and-benefits/
https://2017erp.com/app/webroot/download/brochures/74/Irganox%201010%20-%20Tech%20Data%20Sheet.pdf
https://yeskangaroo.com/wp-content/uploads/2021/07/1010-BASF.pdf
https://vinatiorganics.com/2024/01/09/a-widely-used-antioxidant-1010-application-synthesis-safety/
https://www.benchchem.com/product/b1672178#antioxidant-1010-as-a-stabilizer-in-adhesives-and-sealants-formulations
https://www.benchchem.com/product/b1672178#antioxidant-1010-as-a-stabilizer-in-adhesives-and-sealants-formulations
https://www.benchchem.com/product/b1672178#antioxidant-1010-as-a-stabilizer-in-adhesives-and-sealants-formulations
https://www.benchchem.com/product/b1672178#antioxidant-1010-as-a-stabilizer-in-adhesives-and-sealants-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672178?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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